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Compound of Interest

Compound Name: 4-Octylphenol

Cat. No.: B030498

Ensuring the safety of laboratory personnel is paramount when handling chemical compounds.
This guide provides essential, direct guidance for the safe handling and disposal of 4-
Octylphenol, a substance that requires careful management due to its potential health and
environmental hazards. Adherence to these protocols is critical for minimizing risk and ensuring
a safe research environment.

Immediate Safety and Hazard Profile

4-Octylphenol is classified as a hazardous substance.[1] It can cause severe skin burns and
serious eye damage.[2] It is also considered harmful if it comes into contact with the skin or is
swallowed.[1][2] Furthermore, 4-Octylphenol is recognized as very toxic to aquatic life, with
long-lasting effects, necessitating stringent environmental controls for its disposal.[3][4]

Key Quantitative Data

For quick reference, the following table summarizes important quantitative data for 4-
Octylphenol.
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Property Value

Chemical Formula C14H220

Molecular Weight 206.33 g/mol

Appearance White solid powder or crystals[5]
Melting Point 79 - 82 °C[3][6]

Boiling Point 175 °C @ 40 hPa[3][6]

Flash Point > 110 °C (> 230 °F)

) No specific limits established; general
Occupational Exposure ) o
particulate limits may apply.

Oral Toxicity (LDso) 3210 mg/kg (Mouse)[5]

Operational Plan: Personal Protective Equipment
(PPE)

A multi-layered approach to PPE is mandatory to prevent all personal contact with 4-
Octylphenol.[1] The following equipment must be worn at all times when handling the
substance.

o Hand Protection: Wear chemical protective gloves.[1] While specific breakthrough times are
not readily available in the provided search results, PVC gloves are suggested.[1] It is crucial
to replace gloves immediately if they become contaminated. Always wash hands thoroughly
after removing gloves.[1]

e Eye and Face Protection: Use chemical safety goggles and a full face shield to protect
against dust particles and splashes.[1][3] An eyewash station must be readily accessible in
the work area.[7]

o Skin and Body Protection: Wear a lab coat or overalls and a PVC apron to protect against
skin contact.[1] All contaminated clothing, including footwear, must be removed immediately.

[1]
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o Respiratory Protection: If handling the substance as a powder where dust may be generated,
use a NIOSH (US) or CEN (EU) approved particulate filter respirator.[6][8] Engineering
controls, such as local exhaust ventilation, are the primary method for controlling exposure.

[1]

Procedural Guidance for Handling

Safe handling practices are essential to minimize exposure risk. The following step-by-step
procedures should be followed.

e Preparation:

o

Ensure the work area is equipped with adequate ventilation, such as a chemical fume
hood or local exhaust ventilation, especially when handling powders.[1][3]

o

Verify that a safety shower and eyewash station are unobstructed and operational.[7]

o

Assemble all necessary PPE and ensure it is in good condition.

[¢]

Keep all non-essential personnel clear of the handling area.[1]

e Handling the Chemical:

o

Avoid all personal contact, including inhalation of dust.[1]

o

Avoid the formation of dust and aerosols.[3]

[¢]

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

[¢]

Keep the container tightly sealed when not in use.[1]
o Do not eat, drink, or smoke in the area where 4-Octylphenol is handled.[9]
e In Case of Accidental Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.[2][5]
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o Skin Contact: Immediately flush the affected area with large amounts of water. Remove all
contaminated clothing and footwear. Seek immediate medical attention.[1][2]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7][5]

Storage and Disposal Plan

Proper storage and disposal are critical to prevent environmental contamination and ensure
safety.

Storage Protocol
» Store in original, tightly closed containers in a cool, dry, and well-ventilated place.[3][9]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[5]
e The suggested chemical storage pattern is with other phenols and cresols.[2][5]
Waste Disposal Protocol

All waste must be handled as hazardous and in accordance with all federal, state, and local
regulations.[1][5]

e Containment:

o Collect waste 4-Octylphenol and any contaminated materials (e.g., gloves, paper towels,
disposable lab coats) in a suitable, labeled, and sealed container.[1][2]

o Do not dispose of 4-Octylphenol down the drain.[3][4]
» Disposal Method:

o Engage a licensed professional waste disposal service.
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o One approved method is to dissolve the material in a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.[3][4]

o Alternatively, Flinn Scientific suggests Disposal Method #24a, which should be reviewed in
their reference manual.[5]

o Spill Cleanup:

o Minor Spills: Wear appropriate PPE. Use dry cleanup procedures and avoid generating
dust.[1] Sweep up the material, place it in a sealed container for disposal, and wash the
spill site thoroughly after pickup is complete.[2][5]

o Major Spills: Evacuate personnel from the area and move upwind.[1] Alert emergency
responders, providing them with the location and nature of the hazard.[1]

Visual Workflow for Handling 4-Octylphenol

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Octylphenol.htm
https://www.chemicalbook.com/msds/4-tert-octylphenol.pdf
https://archpdfs.lps.org/Chemicals/4-(t-Octyl)Phenol.pdf
https://datasheets.scbt.com/sc-210155.pdf
https://www.flinnsci.com/sds_561.5-4-tert-octylphenol/sds_561.5/
https://archpdfs.lps.org/Chemicals/4-(t-Octyl)Phenol.pdf
https://datasheets.scbt.com/sc-210155.pdf
https://datasheets.scbt.com/sc-210155.pdf
https://www.benchchem.com/product/b030498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 4-Octylphenol
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Caption: Workflow for the safe handling of 4-Octylphenol.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b030498?utm_src=pdf-body-img
https://www.benchchem.com/product/b030498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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